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Compound of Interest

Compound Name: Pyrrolidin-2-ylmethanamine

Cat. No.: B1209507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the available toxicological

information for pyrrolidin-2-ylmethanamine and related compounds. It is intended for

informational purposes for a scientific audience and is not a substitute for a comprehensive

safety assessment. Direct toxicological data for pyrrolidin-2-ylmethanamine is limited in

publicly available literature. Therefore, this guide also includes data on structurally related

compounds, such as N-methyl-2-pyrrolidone (NMP) and pyrrolidine, to provide insights into the

potential toxicological profile of the pyrrolidine moiety. The toxicological properties of

pyrrolidin-2-ylmethanamine itself may differ significantly from these related compounds.

Introduction
Pyrrolidin-2-ylmethanamine is a primary amine featuring a pyrrolidine ring. This structural

motif is present in numerous biologically active compounds, including natural alkaloids and

synthetic pharmaceuticals.[1] A thorough understanding of its toxicological profile is essential

for its safe handling and for the development of any potential applications in drug discovery and

other fields. This guide summarizes the available data on the acute and potential chronic

toxicity, genotoxicity, and local tolerance of pyrrolidin-2-ylmethanamine and related

compounds, and provides an overview of standard experimental protocols for toxicological

assessment.
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Property Value Reference

IUPAC Name (pyrrolidin-2-yl)methanamine

Molecular Formula C₅H₁₂N₂ [2]

Molecular Weight 100.16 g/mol [2]

CAS Number 57734-57-3

Toxicological Data
Direct and comprehensive toxicological studies on pyrrolidin-2-ylmethanamine are not readily

available in the public domain. Safety Data Sheets (SDS) for pyrrolidin-2-ylmethanamine and

its derivatives consistently indicate that it is a flammable liquid and vapor, and causes severe

skin burns and eye damage.[3][4][5] For a more detailed, albeit surrogate, understanding of

potential toxicities, data from structurally related compounds are presented below.

Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a

single exposure to a substance.

Pyrrolidin-2-ylmethanamine (from SDS):

Hazard Statement Classification

Flammable liquid and vapour H226

Causes severe skin burns and eye damage H314

N-Methyl-2-pyrrolidone (NMP) - A Structurally Related Solvent:

Route of Exposure Species LD50/LC50 Reference

Oral Rat 4150 mg/kg [6]

Dermal Rat > 5000 mg/kg [6]

Inhalation (4h) Rat > 5.1 mg/L (aerosol) [6]
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Skin and Eye Irritation
Based on available safety data, pyrrolidin-2-ylmethanamine is considered to be corrosive to

the skin and eyes.[3][4][5]

Genotoxicity
Genotoxicity assays are performed to detect direct or indirect DNA damage, which can lead to

mutations or cancer. While no specific genotoxicity data for pyrrolidin-2-ylmethanamine was

found, a study on a complex molecule containing a pyrrolidine ring indicated that the ring could

be bioactivated to form reactive iminium ion intermediates that may be responsible for

genotoxicity.[7]

For the related compound NMP, it is generally not considered to have genotoxic potential in

vivo.[8]

Repeated Dose Toxicity
No specific repeated dose toxicity studies for pyrrolidin-2-ylmethanamine were identified. For

NMP, subchronic studies in rats have shown effects on the liver and kidneys at higher doses.[9]

[10]

Reproductive and Developmental Toxicity
There is no available data on the reproductive and developmental toxicity of pyrrolidin-2-
ylmethanamine. The related compound, NMP, has been shown to cause developmental

toxicity in rats, including decreased fetal weights and delayed ossification, at maternally toxic

doses.[11][12][13][14][15]

Carcinogenicity
No carcinogenicity studies for pyrrolidin-2-ylmethanamine were found. Long-term studies on

NMP in rats did not show evidence of carcinogenicity.[16]

Experimental Protocols
The following sections describe the general methodologies for key toxicological experiments,

based on OECD (Organisation for Economic Co-operation and Development) guidelines.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is used to assess the acute oral toxicity of a substance. It involves a stepwise

procedure using a limited number of animals.

Methodology:

Sighting Study: A preliminary study is conducted to determine the appropriate starting dose

for the main study.

Main Study: Groups of animals, typically female rats, are dosed at one of the fixed dose

levels (5, 50, 300, 2000, or 5000 mg/kg).[6][17]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[6]

Endpoint: The test allows for the classification of the substance into a GHS (Globally

Harmonized System) toxicity category.[4]
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)
This in vitro method uses a reconstructed human epidermis model to assess the skin irritation

potential of a substance, reducing the need for animal testing.[5][18][19][20]

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated.

Test Substance Application: The test substance is applied topically to the tissue surface for a

defined period (e.g., 60 minutes).[19]

Incubation and Rinsing: The substance is rinsed off, and the tissues are incubated for a post-

exposure period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined using a colorimetric assay (e.g., MTT

assay).[20]

Endpoint: A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that

the substance is an irritant.[18][20]
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In Vitro Skin Irritation (OECD 439) Workflow.
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In Vitro Mammalian Chromosomal Aberration Test
(OECD 473)
This test identifies substances that cause structural chromosomal aberrations in cultured

mammalian cells.[16][21][22][23]

Methodology:

Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO cells) are cultured.[21]

Exposure: Cells are exposed to the test substance at various concentrations, with and

without metabolic activation (S9 mix).[21]

Harvesting: Cells are treated with a metaphase-arresting agent, harvested, and fixed.

Slide Preparation and Analysis: Chromosome preparations are stained and analyzed

microscopically for structural aberrations.

Endpoint: A statistically significant, dose-dependent increase in the percentage of cells with

chromosomal aberrations indicates a positive result.
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[https://www.benchchem.com/product/b1209507#toxicological-profile-of-pyrrolidin-2-
ylmethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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